Cas no 1249720-13-5 (2-ethyl(4-fluorophenyl)aminoethanimidamide)

• Product Name: 2-ethyl(4-fluorophenyl)aminoethanimidamide
• CAS No: 1249720-13-5
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• MDL: MFCD16158713
• CID: 5206924
• PubChem ID: 61997701
• Update Time: 2025-06-03

2-ethyl(4-fluorophenyl)aminoethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(Ethyl(4-fluorophenyl)amino)acetimidamide
• 2-[ethyl(4-fluorophenyl)amino]ethanimidamide
• Ethanimidamide, 2-[ethyl(4-fluorophenyl)amino]-
• 2-ethyl(4-fluorophenyl)aminoethanimidamide

• MDL： MFCD16158713
• Inchi： 1S/C10H14FN3/c1-2-14(7-10(12)13)9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H3,12,13)
• InChI Key： BHNUVJGMNINXFE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(CC(=N)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1

Additional information on 2-ethyl(4-fluorophenyl)aminoethanimidamide

Introduction to 2-ethyl(4-fluorophenyl)aminoethanimidamide (CAS No. 1249720-13-5)

2-ethyl(4-fluorophenyl)aminoethanimidamide, identified by its Chemical Abstracts Service (CAS) number 1249720-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amides, characterized by its structural framework that includes an ethyl group, a fluorophenyl moiety, and an aminoethanimidamide core. The presence of a fluorine atom in the aromatic ring introduces unique electronic and steric properties, making this molecule of particular interest for its potential applications in drug discovery and development.

The structure of 2-ethyl(4-fluorophenyl)aminoethanimidamide is meticulously designed to optimize pharmacokinetic and pharmacodynamic profiles. The fluorine substituent enhances the metabolic stability of the molecule while simultaneously influencing its binding affinity to biological targets. This balance is critical in medicinal chemistry, where subtle modifications can significantly alter a compound's efficacy and selectivity. The ethyl group contributes to the overall solubility and bioavailability, ensuring that the compound can be effectively administered in therapeutic settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 2-ethyl(4-fluorophenyl)aminoethanimidamide with greater precision. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications. For instance, studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer pathways. The fluorophenyl group, in particular, has been shown to modulate receptor interactions, providing a foundation for designing targeted therapies.

In the realm of drug discovery, the aminoethanimidamide core of 2-ethyl(4-fluorophenyl)aminoethanimidamide offers a versatile scaffold for further derivatization. Researchers have explored its potential as an intermediate in synthesizing novel analogs with enhanced pharmacological properties. The incorporation of fluorine into pharmaceuticals has been well-documented for its ability to improve binding affinity and reduce metabolic degradation. This feature makes CAS No. 1249720-13-5 a valuable candidate for developing next-generation therapeutics.

The synthesis of 2-ethyl(4-fluorophenyl)aminoethanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring the purity required for pharmaceutical applications. The growing demand for high-quality intermediates like this compound underscores the importance of robust synthetic strategies in modern drug development.

Preclinical studies have begun to unravel the biological significance of 2-ethyl(4-fluorophenyl)aminoethanimidamide. Initial findings indicate that it may interact with specific protein targets, potentially leading to therapeutic benefits in areas such as immunomodulation and anti-proliferative effects. The fluorine atom's electronic properties play a crucial role in these interactions, influencing both binding kinetics and thermodynamics. Such insights are invaluable for refining lead compounds into viable drug candidates.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like CAS No. 1249720-13-5 due to their untapped potential. Collaborative efforts between academic institutions and biotechnology companies are accelerating the discovery pipeline by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms. These innovations are streamlining the process of identifying promising candidates for further development.

The environmental impact of synthesizing complex molecules like 2-ethyl(4-fluorophenyl)aminoethanimidamide is also a growing concern among researchers. Sustainable synthetic routes that minimize waste and energy consumption are being prioritized to ensure that drug development remains environmentally responsible. Green chemistry principles are being integrated into laboratory practices, reflecting a broader commitment to sustainable innovation.

As our understanding of molecular interactions deepens, so does our ability to harness compounds like CAS No. 1249720-13-5 for therapeutic purposes. The integration of structural biology, bioinformatics, and machine learning is revolutionizing how we approach drug design from both academic research perspectives and industrial applications perspectives perspectives . This interdisciplinary approach promises to accelerate the translation of laboratory discoveries into clinical treatments.

In conclusion,2-ethyl(4-fluorophenyl)aminoethanimidamide (CAS No. 1249720-13-5) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health care . Its unique structural features make it a compelling candidate for further exploration , offering hope for new treatments across multiple disease areas . As research progresses , we can anticipate even more refined applications emerging from this versatile chemical entity .